(4-{[(Tert-butoxy)carbonyl]amino}cyclohex-1-en-1-yl)boronic acid

• IUPAC Name: [4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexen-1-yl]boronic acid
• InChI: InChI=1S/C11H20BNO4/c1-11(2,3)17-10(14)13-9-6-4-8(5-7-9)12(15)16/h4,9,15-16H,5-7H2,1-3H3,(H,13,14)
• InChI Key: ZIALHTWCTUMUEZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CCC(CC1)NC(=O)OC(C)(C)C)(O)O
• Molecular Formula: C11H20BNO4
• Molecular Weight: 241.09 g/mol

Description

“(4-{[(Tert-butoxy)carbonyl]amino}cyclohex-1-en-1-yl)boronic acid” is a compound that contains a boronic acid group, a tert-butoxycarbonyl (BOC) group, and a cyclohexene ring. The BOC group is a protecting group used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexene ring, an amino group protected by a BOC group, and a boronic acid group. The BOC group consists of a carbonyl group (C=O) and a tert-butyl group (C(CH3)3) attached to an oxygen atom.

Chemical Reactions Analysis

Boronic acids, including this compound, are versatile reagents used in Suzuki-Miyaura cross-coupling reactions. The BOC group can be removed under acidic conditions.

Future Directions

The future directions for this compound could involve its use in the synthesis of more complex molecules through Suzuki-Miyaura cross-coupling reactions. It could also be used in the development of new synthetic methodologies.